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Compound of Interest

Compound Name:
3-Amino-1-benzylpyrrolidine-3-

carboxylic acid

Cat. No.: B115472 Get Quote

An In-Depth Technical Guide to 3-Amino-1-benzylpyrrolidine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Amino-1-benzylpyrrolidine-
3-carboxylic acid, a pyrrolidine derivative with potential applications in pharmaceutical

research and organic synthesis. This guide consolidates available data on its chemical

properties, potential synthesis routes, and biological significance, presented in a format tailored

for scientific and research audiences.

Chemical Identification and Properties
3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a substituted amino acid built on a

pyrrolidine scaffold. The pyrrolidine ring is a five-membered nitrogen-containing heterocycle

that is a common structural motif in medicinal chemistry due to its favorable physicochemical

properties and ability to serve as a versatile scaffold.[1][2]

Table 1: Compound Identification
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Identifier Value

Compound Name 3-Amino-1-benzylpyrrolidine-3-carboxylic acid

CAS Number 145602-87-5[3][4][5][6][7]

Synonyms
3-Amino-1-(phenylmethyl)-3-

pyrrolidinecarboxylic acid[4]

Table 2: Physicochemical Properties

Property Value Source

Molecular Formula C₁₂H₁₆N₂O₂ [8]

Molecular Weight 220.27 g/mol [8]

Canonical SMILES
C1CN(CC1(C(=O)O)N)CC2=C

C=CC=C2
[8]

InChI Key
IXBOFOMZFVXPTF-

UHFFFAOYSA-N
[8]

Predicted XlogP -1.9 [8]

Purity 96%+ [3]

Table 3: Predicted Mass Spectrometry Data (Collision Cross Section)
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Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 221.12847 149.5

[M+Na]⁺ 243.11041 155.4

[M-H]⁻ 219.11391 152.9

[M+NH₄]⁺ 238.15501 168.7

[M+K]⁺ 259.08435 152.3

Data sourced from

PubChemLite, calculated using

CCSbase.[8]

Synthesis and Experimental Protocols
The synthesis of substituted pyrrolidine-3-carboxylic acids can be achieved through various

organic synthesis strategies. A common approach involves multi-step reactions starting from

readily available precursors. While a specific, validated protocol for 3-Amino-1-
benzylpyrrolidine-3-carboxylic acid is not widely published, a plausible synthetic route can

be derived from established methods for analogous structures, such as 1,3-dipolar

cycloadditions.[2][9]

A generalized workflow for the synthesis is outlined below.
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Step 1: 1,3-Dipolar Cycloaddition

Step 2: Functional Group Interconversion

Azomethine Ylide Precursor
(e.g., N-(methoxymethyl)-N-

(trimethylsilylmethyl)benzylamine)

Cycloaddition Reaction

TFA (catalyst)

Alkene Derivative
(e.g., α,β-unsaturated ester)

Substituted Pyrrolidine Ester

Ester Hydrolysis

Introduction of Amino Group
& Hydrolysis (e.g., LiOH, H₂O/THF)

3-Amino-1-benzylpyrrolidine-
3-carboxylic Acid

Click to download full resolution via product page

Caption: Generalized synthetic workflow for pyrrolidine-3-carboxylic acid derivatives.

General Experimental Protocol (Hypothetical)
The following protocol is a generalized representation based on synthetic methods for similar

compounds and should be adapted and optimized for specific laboratory conditions.[2][9]

1,3-Dipolar Cycloaddition:
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To a solution of an appropriate alkene derivative (e.g., methyl 2-acetamidoacrylate) in a

suitable solvent like dichloromethane (DCM), add a catalytic amount of trifluoroacetic acid

(TFA).

Add the azomethine ylide precursor (e.g., N-(methoxymethyl)-N-

(trimethylsilylmethyl)benzylamine) dropwise at room temperature.

Stir the reaction mixture overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction, perform an aqueous work-up, and extract the

product with an organic solvent.

Purify the resulting pyrrolidine ester intermediate using column chromatography.

Hydrolysis to Carboxylic Acid:

Dissolve the purified pyrrolidine ester in a mixture of tetrahydrofuran (THF) and water.

Add an excess of a base, such as lithium hydroxide (LiOH), to the solution.

Stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC).

Acidify the reaction mixture with a suitable acid (e.g., HCl) to protonate the carboxylate.

Extract the final product, 3-Amino-1-benzylpyrrolidine-3-carboxylic acid, with an

appropriate organic solvent.

Dry the organic layer, concentrate it under reduced pressure, and purify the final

compound, if necessary, by recrystallization or chromatography.

Biological Significance and Potential Applications
While specific biological activity data for 3-Amino-1-benzylpyrrolidine-3-carboxylic acid is

limited in publicly accessible literature, the pyrrolidine scaffold is of significant interest in drug

discovery.[2] Compounds with similar structures, such as 4-benzylpyrrolidine-3-carboxylic acid
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derivatives, have been identified as potent agonists for peroxisome proliferator-activated

receptors (PPARs).[2]

PPARs are nuclear receptors that play a crucial role in regulating glucose metabolism and lipid

metabolism. Agonists of PPARα and PPARγ are used in the treatment of dyslipidemia and type

2 diabetes. The potential for this class of compounds to interact with such biological targets

makes them valuable for further investigation in metabolic disease research.

Potential Signaling Pathway: PPAR Agonism
The diagram below illustrates the general mechanism of action for a PPAR agonist.

Caption: Potential mechanism of action via PPAR signaling pathway.

Conclusion
3-Amino-1-benzylpyrrolidine-3-carboxylic acid (CAS: 145602-87-5) is a compound of

interest for chemical and pharmaceutical research. Its structure, based on the versatile

pyrrolidine scaffold, suggests potential for biological activity. While detailed experimental and

biological data are sparse, this guide provides a foundational understanding based on its

chemical properties and the activities of structurally related molecules. The outlined synthetic

strategies and potential biological pathways, such as PPAR agonism, offer a starting point for

researchers and drug developers interested in exploring the therapeutic potential of this and

similar compounds. Further empirical studies are necessary to fully characterize its properties

and validate its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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